1-phenyl-1H-pyrazole-4-carbothioamide
Overview
Description
1-Phenyl-1H-pyrazole-4-carbothioamide is a compound with the CAS Number: 54906-38-6 . It has a molecular weight of 203.27 and its IUPAC name is 1-phenyl-1H-pyrazole-4-carbothioamide . The compound is typically stored at room temperature and is available in powder form .
Synthesis Analysis
A new protocol has been designed for the synthesis of novel pyrazole-4-carbothioamide by the reaction of pyrazole-4-carbonitrile using thioacetamide in the presence of Amberlyst-15 as a catalyst in ethanol . Various methods are adopted for the synthesis of 3-Aryl-1-phenyl-1H-pyrazole-4-carbothioamides such as Amberlyst-15 method, Citric acid method, BF3-Etherate method and Dowex DR-2030 method .Molecular Structure Analysis
The InChI code for 1-phenyl-1H-pyrazole-4-carbothioamide is 1S/C10H9N3S/c11-10(14)8-6-12-13(7-8)9-4-2-1-3-5-9/h1-7H, (H2,11,14) . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
1-Phenyl-1H-pyrazole-4-carbothioamide has a melting point of 178-180 degrees Celsius . It is a powder at room temperature .Scientific Research Applications
- Antiparasitic Activity : Research has explored the antileishmanial and antimalarial properties of 1-phenyl-1H-pyrazole-4-carbothioamide. In particular, compound 13 demonstrated potent in vitro antipromastigote activity against Leishmania parasites . Further studies could investigate its mechanism of action and potential as a therapeutic agent.
- Functional Materials : The unique structure of 1-phenyl-1H-pyrazole-4-carbothioamide makes it an interesting candidate for designing functional materials. Researchers have explored its use in organic electronics, sensors, and optoelectronic devices. Its π-conjugated system and sulfur-containing group contribute to its electronic properties.
- Enzyme Inhibition : Molecular simulations have suggested that compound 13 interacts favorably with the active site of LmPTR1 (a Leishmania enzyme), potentially inhibiting its function. Understanding the binding interactions could guide drug design efforts .
Medicinal Chemistry
Material Science
Biological Studies
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Pyrazole derivatives, the class of compounds to which it belongs, are known to have a broad spectrum of biological activities
Mode of Action
Pyrazole derivatives are known to interact with their targets in various ways, leading to a range of biological effects . The specific interactions of 1-phenyl-1H-pyrazole-4-carbothioamide with its targets remain to be elucidated.
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biochemical pathways, leading to diverse biological effects
Result of Action
One study suggests that a related compound exhibits potent in vitro antipromastigote activity
properties
IUPAC Name |
1-phenylpyrazole-4-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3S/c11-10(14)8-6-12-13(7-8)9-4-2-1-3-5-9/h1-7H,(H2,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IOSFBUOSEDGEGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=N2)C(=S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-phenyl-1H-pyrazole-4-carbothioamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(4-bromophenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2812296.png)
![N-[(6-Pyrazol-1-ylpyridin-2-yl)methyl]prop-2-enamide](/img/structure/B2812301.png)
![(5-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl 2-(2-chlorophenyl)acetate](/img/structure/B2812302.png)
![Furan-2-yl{4-[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]piperazin-1-yl}methanone](/img/structure/B2812303.png)
![N-{2-[4-(3-chlorophenyl)piperazin-1-yl]ethyl}-3-{3-oxo-5-sulfanylidene-2H,3H,5H,6H-imidazo[1,2-c]quinazolin-2-yl}propanamide](/img/structure/B2812304.png)
![N-[(6-cyclopropylpyridin-3-yl)methyl]-3-(trifluoromethoxy)benzamide](/img/structure/B2812305.png)
![2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(4-fluoro-2-methylphenyl)acetamide](/img/structure/B2812308.png)
![3,7,7-trimethyl-4-(4-nitrophenyl)-2,4,6,7,8,9-hexahydro-5H-pyrazolo[3,4-b]quinolin-5-one](/img/structure/B2812309.png)
![1-[(4-Methylphenyl)-(1,2,4-triazol-1-yl)methyl]-1,2,4-triazole](/img/structure/B2812315.png)